Cas no 34594-71-3 (1H-Benzimidazol-5-amine,N,N,1-trimethyl-)

• Product Name: 1H-Benzimidazol-5-amine,N,N,1-trimethyl-
• CAS No: 34594-71-3
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 294989
• Update Time: 2024-01-27

1H-Benzimidazol-5-amine,N,N,1-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-5-amine,N,N,1-trimethyl-
• 5-(dimethylamino)pyrimidine-2,4(1H,3H)-dione
• 5-(dimethylamino)uracil
• 5-Dimethylamino-1H-pyrimidin-2,4-dion
• 5-dimethylamino-1H-pyrimidine-2,4-dione
• 5-Dimethylamino-1-methylbenzimidazol
• 5-dimethylaminouracil
• 5-Dimethylamino-uracil
• AC1L5SNP
• AC1Q6D56
• ChemDiv2_002258
• dimethyl-(1-methyl-1H-benzoimidazol-5-yl)-amine
• NSC81180
• ST4050866
• 1H-Benzimidazol-5-amine,N,N,1-trimethyl-(9CI)

• Inchi： 1S/C10H13N3/c1-12(2)8-4-5-10-9(6-8)11-7-13(10)3/h4-7H,1-3H3
• InChI Key： NEBZEUMHTUFRJJ-UHFFFAOYSA-N
• SMILES： C1N(C)C2=CC=C(N(C)C)C=C2N=1

Computed Properties

• Exact Mass: 175.11109
• Monoisotopic Mass: 175.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.1A^2

Experimental Properties

• PSA: 21.06